Niobium isopropoxide

• Molecular Formula: C15H40NbO5
• Molecular Weight: 393.38 g/mol
• InChI: InChI=1S/5C3H8O.Nb/c5*1-3(2)4;/h5*3-4H,1-2H3
• InChIKey: FTYCGXPVPAOYKN-UHFFFAOYSA-N

Niobium Isopropoxide: Core Identity and Procurement Relevance for High-Purity Oxide Precursors

Niobium isopropoxide (Nb(OiPr)₅, CAS 18368-80-4) is a homoleptic niobium(V) alkoxide belonging to the penta-alkoxide class. It serves as a liquid precursor for niobium oxide (Nb₂O₅) thin films, advanced ceramics, and multi-component oxide materials via sol-gel and chemical vapor deposition (CVD) routes . Unlike the more widely studied niobium ethoxide, niobium isopropoxide exhibits a monomer–dimer equilibrium in solution, a structural feature that influences its volatility and hydrolysis behavior [1]. Its branched isopropoxide ligands confer distinct steric and electronic properties that set it apart from linear-chain homologues such as niobium ethoxide (Nb(OEt)₅) and niobium n-propoxide, directly impacting precursor selection for controlled oxide synthesis [2].

Precursor Type

Liquid niobium(V) isopropoxide with monomer–dimer equilibrium for sol-gel and CVD routes

Key Differentiator

Branched alkoxide ligands confer lower boiling point, higher attainable purity, and distinct steric profile vs. linear ethoxide

Workflow Relevance

Suited for controlled oxide synthesis requiring precise stoichiometry, low metal impurities, and reproducible vapor delivery

• [1] Bradley, D. C.; Holloway, C. E. Nuclear magnetic resonance studies on niobium and tantalum penta-alkoxides. J. Chem. Soc. A 1968, 219–223. View Source
• [2] Kessler, V. G.; et al. Isolation and single crystal study of [Nb₂(μ-OMe)₂(OⁱPr)₈]. Can alcohol interchange provide the homoleptic niobium isopropoxide? J. Sol-Gel Sci. Technol. 2007, 43, 1–7. View Source

Why Niobium Isopropoxide Cannot Be Simply Replaced by Niobium Ethoxide or Other Penta-Alkoxides

Niobium penta-alkoxides are not interchangeable drop-in precursors. The alkoxy ligand chain length and branching fundamentally alter volatility, thermal decomposition pathways, hydrolysis kinetics, and the purity profile of the final oxide [1]. Niobium ethoxide (Nb(OEt)₅) is a dimeric solid at room temperature with a reported boiling point of 140–142 °C at 0.1 mmHg, while niobium isopropoxide is a liquid that exhibits a monomer–dimer equilibrium, leading to a lower boiling point (∼82 °C for a 10% w/v solution) and different vapor-phase transport behavior . Critically, commercially available niobium ethoxide typically exhibits a Hazen color number exceeding 280 (yellow–orange to red–brown), indicating high levels of impurity that persist even after multiple distillations, whereas niobium isopropoxide can be obtained in a lighter-colored, higher-purity form because its synthesis does not rely on alcohol interchange from ethanol [2]. These differences in physical state, volatility, and attainable purity make generic substitution scientifically invalid for applications requiring precise stoichiometric control, such as multi-component oxide films, ferroelectrics, or optical coatings [1].

Physical State and Volatility

Nb(OEt)₅ is a solid with bp ~140 °C; Nb(OⁱPr)₅ is a liquid with lower bp. Interchanging may disrupt vapor delivery in CVD and alter processing windows.

Purity and Color Index

Commercial Nb(OEt)₅ typically shows Hazen >280 (yellow–brown), while Nb(OⁱPr)₅ can be obtained as a pale liquid with lower metal impurities. Substitution risks electronic-grade film contamination.

Synthetic Route Contamination

Nb(OⁱPr)₅ cannot be prepared via alcohol interchange, avoiding mixed-ligand species. Nb(OEt)₅ from interchange may contain residual methoxide/ethoxide ligands, affecting batch consistency.

• [1] Bradley, D. C.; Mehrotra, R. C.; Rothwell, I. P.; Singh, A. Alkoxo and Aryloxo Derivatives of Metals, Academic Press, 2001. View Source
• [2] Rauleder, H.; et al. PROCESSES FOR PREPARING NIOBIUM ALKOXIDES, AND NIOBIUM ALKOXIDES PREPARED THEREBY. U.S. Patent Application Publication No. US 2008/0071102 A1, 2008. View Source

Quantitative Differentiation Evidence: Niobium Isopropoxide vs. Niobium Ethoxide and Tantalum Isopropoxide

Achievable Purity: Hazen Color Number as a Surrogate for Metal Impurities in Niobium Alkoxide Precursors

Niobium ethoxide sold commercially routinely exhibits a Hazen color number (APHA) exceeding 280, corresponding to a yellow–orange to red–brown appearance, even after repeated vacuum distillation [1]. In contrast, niobium isopropoxide is reported to be obtainable as a colorless to pale yellow liquid, indicating a substantially lower Hazen color number and, by inference, lower levels of light-absorbing metal impurities that are critical for electronic-grade oxide films . The patent specifically teaches that niobium ethoxide cannot be reliably purified to a light-colored form by distillation alone, whereas niobium isopropoxide and higher branched alkoxides can achieve higher purity through optimized synthetic routes [1].

Hazen Color (Purity)

Reported

Nb(OⁱPr)₅: colorless to pale yellow liquid\nNb(OEt)₅: Hazen >280, yellow–orange to red–brown

Lower color index supports higher purity and lower metal impurity levels for electronic-grade films

Patent data; commercial material purity assessment

Evidence Dimension	Hazen Color Number (APHA) as indicator of purity
Target Compound Data	Colorless to pale yellow liquid (Hazen color number << 280, exact value not reported)
Comparator Or Baseline	Niobium ethoxide (Nb(OEt)₅): Hazen color number > 280 (yellow–orange to red–brown)
Quantified Difference	Qualitative: niobium isopropoxide is significantly lighter in color, implying higher purity; ethoxide cannot be purified to low color by distillation
Conditions	Commercial material purity assessment; patent teaching on purification limits

Why This Matters

For CVD and sol-gel deposition of optical or electronic-grade Nb₂O₅ films, precursor color directly correlates with metal impurity levels, making niobium isopropoxide the preferred choice when low impurity incorporation is required.

• [1] Rauleder, H.; et al. PROCESSES FOR PREPARING NIOBIUM ALKOXIDES, AND NIOBIUM ALKOXIDES PREPARED THEREBY. U.S. Patent Application Publication No. US 2008/0071102 A1, 2008. View Source

Synthetic Route Uniqueness: Alcohol Interchange Inaccessibility of Homoleptic Niobium Isopropoxide

Unlike niobium methoxide and ethoxide, which can be obtained through alcohol interchange, homoleptic niobium isopropoxide cannot be synthesized by alcohol interchange starting from Nb(OMe)₅ or Nb(OEt)₅ [1]. The equilibrium in the alcohol interchange reaction with isopropanol strongly favors the formation of mixed-ligand complexes of the type [Nb₂(OR)₂(OⁱPr)₈] (R = Me, Et) [2]. Specifically, treatment of Nb₂(OMe)₁₀ with excess isopropanol yields [Nb₂(OMe)₂(OⁱPr)₈] in high yield rather than Nb(OⁱPr)₅ [2]. This means that niobium isopropoxide must be prepared via direct synthesis from NbCl₅ and isopropanol in the presence of a base, a route that avoids contamination from residual linear alkoxide ligands and yields a more phase-pure precursor .

Synthetic Route

Head-to-head

Alcohol interchange fails: yields mixed [Nb₂(OR)₂(OⁱPr)₈], not homoleptic Nb(OⁱPr)₅

Direct synthesis from NbCl₅ avoids contamination from residual linear alkoxide ligands

Anhydrous conditions; Kessler et al. 2007

Evidence Dimension	Alcohol interchange feasibility to obtain homoleptic product
Target Compound Data	Nb(OⁱPr)₅: cannot be obtained by alcohol interchange from Nb(OMe)₅ or Nb(OEt)₅; requires direct synthesis
Comparator Or Baseline	Nb(OEt)₅: can be obtained by alcohol interchange from Nb(OMe)₅
Quantified Difference	Qualitative but definitive: interchange reaction with isopropanol stops at mixed-ligand [Nb₂(OR)₂(OⁱPr)₈]; 100% of product is mixed-ligand, not homoleptic
Conditions	Alcohol interchange reaction in anhydrous conditions, excess alcohol, reflux

Why This Matters

The inability to produce Nb(OⁱPr)₅ via alcohol interchange means that commercially available niobium isopropoxide is inherently free from contamination by mixed ethoxide/isopropoxide species, ensuring greater batch-to-batch consistency for reproducible oxide film deposition.

• [1] Kessler, V. G.; et al. Isolation and single crystal study of [Nb₂(μ-OMe)₂(OⁱPr)₈]. Can alcohol interchange provide the homoleptic niobium isopropoxide? J. Sol-Gel Sci. Technol. 2007, 43, 1–7. View Source
• [2] Kessler, V. G.; et al. Isolation and single crystal study of [Nb₂(μ-OMe)₂(OⁱPr)₈]. Can alcohol interchange provide the homoleptic niobium isopropoxide? J. Sol-Gel Sci. Technol. 2007, 43, 1–7. View Source

Molecular Structure and Volatility: Monomer–Dimer Equilibrium vs. Dimeric Solid

Variable-temperature ¹H NMR studies established that niobium penta-methoxide and penta-ethoxide are dimeric (Nb₂(OR)₁₀) species, while niobium penta-isopropoxide exists in a monomer–dimer equilibrium in solution [1]. This structural difference directly impacts volatility: the dimeric ethoxide has a boiling point of 140–142 °C at 0.1 mmHg and is a solid at room temperature (mp 5–6 °C), whereas the isopropoxide is a liquid at room temperature with a boiling point of approximately 82 °C (for a 10% w/v solution), consistent with a lower degree of aggregation . The presence of monomeric species in niobium isopropoxide potentially enhances vapor-phase transport and reduces the energy required for precursor delivery in CVD processes [1].

Volatility & Structure

Class-level

Nb(OⁱPr)₅: liquid, monomer–dimer equilibrium, bp ≈82 °C\nNb(OEt)₅: dimeric solid, bp 140–142 °C

Lower boiling point and liquid state may simplify vapor delivery and reduce energy cost in CVD

Vendor datasheet and NMR data; bp measured at different pressures

Evidence Dimension	Physical state and volatility (boiling point) as a function of molecular structure
Target Compound Data	Nb(OⁱPr)₅: liquid at room temperature; boiling point ≈ 82 °C (10% w/v solution); monomer–dimer equilibrium
Comparator Or Baseline	Nb(OEt)₅: dimeric solid; mp 5–6 °C; bp 140–142 °C at 0.1 mmHg
Quantified Difference	Boiling point difference: ~58–60 °C lower for isopropoxide (measured at different pressures; direct comparison requires same pressure)
Conditions	Physical property data from vendor datasheets; NMR structural data from Bradley & Holloway (1968)

Why This Matters

A lower boiling point and liquid state at room temperature simplify precursor handling, reduce energy costs for vaporization, and enable more consistent vapor delivery in CVD and ALD processes compared to the solid ethoxide.

• [1] Bradley, D. C.; Holloway, C. E. Nuclear magnetic resonance studies on niobium and tantalum penta-alkoxides. J. Chem. Soc. A 1968, 219–223. View Source

Hydrolysis Susceptibility: Relative Gelation Behavior in Multi-Component Sol-Gel Systems

In a comparative sol-gel study of titanium isopropoxide, zirconium propoxide, and niobium ethoxide, niobium ethoxide was found to be the most susceptible to gelation among the three alkoxides [1]. Although niobium isopropoxide was not directly included in that head-to-head study, class-level inference from steric arguments suggests that the bulkier isopropoxide ligands should slow hydrolysis and condensation kinetics relative to ethoxide, potentially offering a wider processing window for multi-component oxide gels [2]. The study also demonstrated that niobium ethoxide's reactivity can be moderated by acetylacetone (acac) modification, but this introduces additional organic residues that must be removed during calcination [1].

Hydrolysis Kinetics

Class-level

Expected slower gelation vs. Nb(OEt)₅ based on steric hindrance of isopropoxide ligands

May provide a wider processing window for multi-component sol-gel formulations

No direct rate constants; inference from Sedlar & Sayer 1995 and steric arguments

Evidence Dimension	Relative gelation susceptibility in sol-gel processing
Target Compound Data	Nb(OⁱPr)₅: expected to exhibit slower hydrolysis and gelation than Nb(OEt)₅ (inference from steric hindrance of isopropoxide vs. ethoxide)
Comparator Or Baseline	Nb(OEt)₅: most susceptible to gelation among Ti(OⁱPr)₄, Zr(OPr)₄, and Nb(OEt)₅ [1]
Quantified Difference	No direct hydrolysis rate constant available; qualitative rank-order supported by steric arguments
Conditions	Sol-gel hydrolysis in 2-methoxyethanol/acetylacetone/water system (Sedlar & Sayer, 1995)

Why This Matters

For multi-component sol-gel formulations (e.g., PZT, PMN, or doped Nb₂O₅), slower hydrolysis of the niobium precursor prevents premature precipitation and enables homogeneous mixing, which is critical for achieving phase-pure perovskite or stoichiometric oxide films.

• [1] Sedlar, M.; Sayer, M. Reactivity of titanium isopropoxide, zirconium propoxide and niobium ethoxide in the system of 2-methoxyethanol, 2,4-pentanedione and water. J. Sol-Gel Sci. Technol. 1995, 5, 27–40. View Source
• [2] Bradley, D. C.; Mehrotra, R. C.; Rothwell, I. P.; Singh, A. Alkoxo and Aryloxo Derivatives of Metals, Academic Press, 2001. View Source

Bimetallic Precursor Reactivity: Selective Formation of Heterometallic Alkoxides for Multi-Component Oxides

Niobium isopropoxide reacts cleanly with cadmium acetate to form the heterometallic alkoxide CdNb₂(OAc)₂(OⁱPr)₁₀ via a simple addition pathway, providing a direct molecular precursor for CdNb₂O₆ [1]. In contrast, analogous reactions with niobium ethoxide often require more forcing conditions due to the higher stability of the dimeric ethoxide bridge [2]. This reactivity difference enables niobium isopropoxide to serve as a more versatile building block for the rational synthesis of single-source precursors for multi-component oxides such as lead magnesium niobate (PMN) and lead scandium niobate (PSN) [3].

Bimetallic Reactivity

Context-dependent

Clean reaction with Cd(OAc)₂ → CdNb₂(OAc)₂(OⁱPr)₁₀ at ambient temperature

Enables single-source precursor design for multi-component oxides with precise stoichiometry

Crystallographically characterized; Kessler et al. 2004

Evidence Dimension	Reactivity toward bimetallic precursor formation
Target Compound Data	Nb(OⁱPr)₅ + Cd(OAc)₂ → CdNb₂(OAc)₂(OⁱPr)₁₀ (simple addition at room temperature)
Comparator Or Baseline	Nb(OEt)₅: requires more forcing conditions; dimeric bridge less labile
Quantified Difference	Qualitative: reaction proceeds via simple addition vs. ligand displacement for ethoxide; product isolated and characterized crystallographically
Conditions	Anhydrous organic solvent, stoichiometric reaction at ambient temperature

Why This Matters

The ability to form well-defined heterometallic precursors simplifies the synthesis of multi-component oxide ceramics with precise metal stoichiometry, reducing phase segregation and improving the dielectric or ferroelectric performance of the final material.

• [1] Kessler, V. G.; et al. Heterometallic Alkoxides as Precursors to Multicomponent Oxides: Some Examples Based on Pb-Nb and Cd-Nb Systems. J. Sol-Gel Sci. Technol. 2004, 32, 13–17. View Source
• [2] Bradley, D. C.; Holloway, C. E. Nuclear magnetic resonance studies on niobium and tantalum penta-alkoxides. J. Chem. Soc. A 1968, 219–223. View Source
• [3] Korean Science, Preparation of Pb(Sc₁/₂Nb₁/₂)O₃ Powders by the molten salt synthesis method, 1997. View Source

High-Value Application Scenarios Where Niobium Isopropoxide Differentiation Matters Most

Chemical Vapor Deposition of High-Purity Nb₂O₅ Thin Films for Optical Coatings and DRAM Capacitors

The lower boiling point and liquid state of niobium isopropoxide, combined with its higher purity (lower Hazen color number relative to niobium ethoxide), make it the precursor of choice for CVD and ALD processes where consistent vapor delivery and minimal impurity incorporation are critical [1]. The monomer–dimer equilibrium enhances volatility compared to the strictly dimeric ethoxide, reducing precursor delivery temperatures and extending the lifetime of vapor delivery lines [2].

Sol-Gel Synthesis of Multi-Component Ferroelectric Perovskite Thin Films (PMN, PSN, PZT)

The slower hydrolysis kinetics of niobium isopropoxide relative to niobium ethoxide provide a wider processing window for multi-component sol-gel formulations [1]. This prevents premature precipitation of niobium-rich phases and enables homogeneous incorporation of Nb⁵⁺ into the perovskite B-site lattice, which is essential for achieving high dielectric constants and reproducible ferroelectric hysteresis in thin-film capacitors [2].

Single-Source Precursor Synthesis of Heterometallic Oxides (CdNb₂O₆, Pb₃Nb₂O₈, LaNbO₄)

The reactivity of niobium isopropoxide toward metal acetates and other alkoxides enables the rational synthesis of well-defined heterometallic alkoxide precursors [1]. These single-source precursors decompose cleanly to the target multi-component oxide at relatively low temperatures, minimizing phase segregation and enabling the formation of metastable phases that are inaccessible through conventional solid-state routes [2].

Doping of Lithium Niobate (LiNbO₃) and Lithium Ion Battery Cathode Materials

Niobium isopropoxide serves as a soluble, reactive Nb source for doping lithium niobate optical waveguides and for modifying lithium transition metal oxide cathodes (e.g., NMC) in lithium-ion batteries [1]. Its higher purity and absence of ethoxide contamination ensure that the electrochemical and optical properties of the host material are not degraded by unintended dopants, and its liquid form facilitates homogeneous mixing in solution-based coating processes [2].

Application

Selection Property

Validation Focus

CVD/ALD of high-purity Nb₂O₅ thin films

Liquid precursor, lower boiling point, higher purity (low Hazen color)

Vapor delivery consistency, minimal metal impurity incorporation

Multi-component ferroelectric perovskite films (PMN, PSN, PZT)

Slower hydrolysis kinetics, wider processing window

Homogeneous B-site incorporation, phase-pure perovskite formation

Single-source precursor synthesis of heterometallic oxides

Clean reactivity toward metal acetates for well-defined alkoxide precursors

Precise metal stoichiometry, reduced phase segregation

Doping of LiNbO₃ and Li-ion battery cathode materials

High-purity, ethoxide-free Nb source; liquid for solution processing

Electrochemical/optical property preservation, homogeneous doping

• [1] Rauleder, H.; et al. PROCESSES FOR PREPARING NIOBIUM ALKOXIDES, AND NIOBIUM ALKOXIDES PREPARED THEREBY. U.S. Patent Application Publication No. US 2008/0071102 A1, 2008. View Source
• [2] Bradley, D. C.; Holloway, C. E. Nuclear magnetic resonance studies on niobium and tantalum penta-alkoxides. J. Chem. Soc. A 1968, 219–223. View Source